An In-depth Technical Guide to 5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide: From Natural Sources to Therapeutic Potential
An In-depth Technical Guide to 5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide: From Natural Sources to Therapeutic Potential
This guide provides a comprehensive technical overview of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide, a flavonoid of significant interest in pharmaceutical research. Tailored for researchers, scientists, and drug development professionals, this document delves into the compound's natural origins, biosynthesis, isolation and purification methodologies, analytical characterization, and known biological activities.
Introduction and Primary Natural Sources
5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide, commonly known as wogonoside, is a flavonoid glycoside predominantly found in the roots of Scutellaria baicalensis Georgi, a member of the Lamiaceae family.[1][2] This plant, also known as Chinese skullcap or Huang-Qin, has a long history of use in traditional Chinese medicine for treating a variety of ailments, including cancer and inflammation.[1][3] While Scutellaria baicalensis is the most well-documented and primary source, the aglycone of wogonoside, wogonin (5,7-dihydroxy-8-methoxyflavone), has been identified in other plant species such as the leaves of Andrographis paniculata and the stems of Anodendron affine.[2][4]
The concentration of wogonoside and other flavonoids in Scutellaria baicalensis can be influenced by various factors, including the plant's age, growing conditions, and post-harvest processing. The presence of endogenous enzymes like β-glucuronidase in the plant material can lead to the hydrolysis of wogonoside to its aglycone, wogonin, which can impact the yield of the target compound during extraction.[5]
Biosynthesis in Scutellaria baicalensis
The biosynthesis of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide in the roots of Scutellaria baicalensis is a specialized branch of the flavonoid pathway, leading to the formation of 4'-deoxyflavones. The process begins with the general phenylpropanoid pathway and culminates in a series of enzymatic modifications.
Caption: Biosynthesis pathway of wogonoside in Scutellaria baicalensis.
The key enzymatic steps involved are:
-
Phenylalanine ammonia-lyase (PAL): Initiates the pathway by converting L-phenylalanine to cinnamic acid.
-
Cinnamate-CoA ligase-like 7 (CLL-7): Activates cinnamic acid to cinnamoyl-CoA.
-
Chalcone synthase (CHS-2): A specific isoform that condenses cinnamoyl-CoA with three molecules of malonyl-CoA to form pinocembrin chalcone.
-
Chalcone isomerase (CHI): Isomerizes the chalcone to the flavanone pinocembrin.
-
Flavone synthase II-2 (FNSII-2): A specialized isoform that converts pinocembrin to the flavone chrysin.
-
Flavone 8-hydroxylase (F8H): Hydroxylates chrysin at the 8-position to yield norwogonin.
-
Phenylpropanoid and flavonoid O-methyltransferases (PFOMT): Catalyzes the methylation of the 8-hydroxyl group of norwogonin to form wogonin.
-
Flavonoid 7-O-glucuronosyltransferases (UBGAT): The final step involves the glucuronidation of the 7-hydroxyl group of wogonin to produce 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide (wogonoside).
Extraction and Purification Protocols
The isolation of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide from Scutellaria baicalensis roots requires a multi-step process involving extraction, fractionation, and chromatographic purification. The choice of methodology significantly impacts the final yield and purity of the compound.
General Experimental Workflow
Caption: General experimental workflow for wogonoside isolation.
Step-by-Step Methodology
Step 1: Extraction
-
Objective: To efficiently extract flavonoids from the plant matrix.
-
Protocol:
-
Weigh a desired amount of dried and powdered Scutellaria baicalensis root (e.g., 1 kg).
-
Macerate or perform ultrasound-assisted extraction (UAE) with an appropriate solvent. A 70% ethanol solution is often effective.[6] A solid-to-liquid ratio of 1:10 to 1:25 (w/v) is commonly used.
-
Extraction is typically carried out at a controlled temperature (e.g., 93°C) for a specific duration (e.g., 2.4 hours).[6]
-
Filter the extract and repeat the extraction process on the plant residue to maximize yield.
-
Combine the filtrates and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.
-
Step 2: Fractionation using Macroporous Resin Chromatography
-
Objective: To remove impurities and enrich the wogonoside content.
-
Protocol:
-
Select a suitable macroporous resin (e.g., HPD-100, which has shown good adsorption and desorption properties for wogonoside).[7]
-
Dissolve the crude extract in deionized water and load it onto the pre-equilibrated resin column.
-
Wash the column with deionized water followed by a low concentration of ethanol (e.g., 10%) to remove highly polar impurities.
-
Elute the column with a stepwise gradient of ethanol. A fraction rich in wogonoside can often be obtained with 50% ethanol.[7]
-
Collect the wogonoside-rich fraction and concentrate it.
-
Step 3: High-Purity Purification
-
Objective: To isolate wogonoside to a high degree of purity (>98%).
-
Methods:
-
High-Speed Counter-Current Chromatography (HSCCC): This technique is particularly effective for separating compounds from complex mixtures. A common two-phase solvent system is ethyl acetate-methanol-1% acetic acid water (5:0.5:5, v/v).[8][9]
-
Preparative High-Performance Liquid Chromatography (Prep-HPLC): A reverse-phase C18 column with a gradient of acetonitrile and water (often with 0.1% formic acid) is typically used.
-
Quantitative Data on Extraction and Purification
The yield and purity of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide are highly dependent on the chosen methods. The following table summarizes representative data from the literature.
| Method | Starting Material | Yield of Wogonoside | Purity of Wogonoside | Reference |
| Water Extraction (Optimized RSM) | 1 g of roots | 6.2 mg | Not specified | [6] |
| HSCCC | 120 mg crude extract | 17.0 mg | 99.0% | [8][9] |
| Macroporous Resin (HPD-100) followed by Prep-HPLC | Crude Extract | 65.6% recovery | >98% | [7] |
| pH-zone-refining and conventional CCC | 500 mg crude extract | 46.1 mg | 98.9% | [10] |
Analytical Characterization
Accurate identification and quantification of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide rely on a combination of chromatographic and spectroscopic techniques.
High-Performance Liquid Chromatography (HPLC)
-
Column: A reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 µm) is standard.
-
Mobile Phase: A gradient elution is typically employed using:
-
Solvent A: Water with an acidifier (e.g., 0.1% phosphoric acid or 0.1% formic acid).
-
Solvent B: Acetonitrile or methanol.
-
-
Detection: UV detection at approximately 280 nm is suitable for flavonoids.
-
Quantification: Performed by creating a calibration curve with a certified reference standard of wogonoside.
Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS is crucial for the definitive identification of wogonoside and for elucidating its structure.
-
Ionization: Electrospray ionization (ESI) is commonly used, and the compound can be detected in both positive and negative ion modes.
-
Mass-to-Charge Ratio (m/z): The protonated molecule [M+H]⁺ is observed in positive ion mode.
-
Tandem Mass Spectrometry (MS/MS): Fragmentation of the parent ion provides structural information. A characteristic fragmentation involves the loss of the glucuronic acid moiety (a neutral loss of 176 Da).[11]
Caption: Simplified MS/MS fragmentation of wogonoside.
Biological Activities and Therapeutic Potential
Both 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide and its aglycone, wogonin, have demonstrated a range of promising biological activities in preclinical studies. It is noteworthy that the deglycosylation of wogonoside to wogonin appears to enhance its anticancer potential.[12][13]
Anti-inflammatory Activity
Wogonoside has been shown to exert significant anti-inflammatory effects. In vitro studies using lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells have demonstrated that wogonoside can:
-
Dose-dependently decrease the production of inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE₂).[3]
-
Inhibit the release of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).[3]
-
Suppress the gene expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[3]
-
Inhibit the activation of the JNK/c-Jun signaling pathway.[14]
Anticancer Activity
The anticancer properties of wogonoside and, more potently, wogonin have been investigated in various cancer cell lines.
| Compound | Cancer Cell Line(s) | Effect | IC₅₀ Value(s) | Reference(s) |
| Wogonin | Colorectal (SW-480, HCT-116) | Inhibition of cell proliferation, induction of apoptosis, G1 phase arrest | 47.8 µM, 44.6 µM | [12] |
| Wogonin | Breast (T47D, MDA-MB-231) | Inhibition of tumor growth in xenografts | Not specified | [15] |
| Wogonoside | Gastric (AGS, MKN-45) | Induction of apoptosis and ER stress | ~50 µM | [16] |
Wogonin's anticancer mechanisms include the induction of apoptosis through the activation of caspases 3, 8, and 9, and the arrest of the cell cycle in the G1 phase.[12][13] Wogonoside has been shown to induce endoplasmic reticulum (ER) stress-associated cell death in human gastric cancer cells via the IRE1α pathway.[16]
Other Biological Activities
-
Neuroprotection: The aglycone, wogonin, has demonstrated neuroprotective effects by inhibiting the inflammatory activation of microglia.[17]
-
Anxiolytic Effects: Wogonin has been identified as a ligand for the benzodiazepine binding site of the GABA-A receptor, suggesting potential anxiolytic properties.[18]
Conclusion and Future Directions
5,6-Dihydroxy-8-methoxyflavone-7-O-glucuronide is a promising natural product with well-documented anti-inflammatory and potential anticancer activities. Its primary source, Scutellaria baicalensis, provides a reliable starting point for its isolation. The methodologies for its extraction and purification are well-established, allowing for the production of high-purity material for research purposes.
Future research should focus on:
-
Pharmacokinetic Studies: A deeper understanding of the absorption, distribution, metabolism, and excretion (ADME) profile of wogonoside is crucial for its development as a therapeutic agent.
-
In Vivo Efficacy: While promising in vitro data exists, more extensive in vivo studies in relevant animal models are needed to validate its therapeutic potential for various diseases.
-
Mechanism of Action: Further elucidation of the specific molecular targets and signaling pathways modulated by wogonoside will provide a more comprehensive understanding of its biological effects.
-
Clinical Trials: Ultimately, well-designed clinical trials are necessary to evaluate the safety and efficacy of 5,6-dihydroxy-8-methoxyflavone-7-O-glucuronide in humans.
This technical guide provides a solid foundation for researchers and drug development professionals to further explore the therapeutic applications of this intriguing flavonoid.
References
-
Wogonin, as a potent anticancer compound: From chemistry to cellular interactions. (No URL available in search results)[1]
-
The Therapeutic Potential of Wogonin Observed in Preclinical Studies. [2]
-
Wogonoside inhibits inflammatory cytokine production in lipopolysaccharide-stimulated macrophage by suppressing the activation of the JNK/c-Jun signaling pathway. [14]
-
Deglycosylation of wogonoside enhances its anticancer potential. [12]
-
Wogonoside displays anti-inflammatory effects through modulating inflammatory mediator expression using RAW264.7 cells. [3]
-
Wogonin and its analogs for the prevention and treatment of cancer: A systematic review. [19]
-
MS/MS spectra and structures of (a) prototype compound wogonoside in... (No URL available in search results)[20]
-
Proposed fragmentation pathway of 3methoxywogonoside 21. (No URL available in search results)[11]
-
Effects of wogonoside and wogonin on the proliferation of different... (No URL available in search results)
-
Large-scale separation of baicalin and wogonoside from Scutellaria baicalensis Georgi by the combination of pH-zone-refining and conventional counter-current chromatography. [10]
-
Anticancer effects of wogonin in both estrogen receptor-positive and -negative human breast cancer cell lines in vitro and in nude mice xenografts. [15]
-
Source and chemical structure of wogonin. (No URL available in search results)[4]
-
Wogonin, a plant derived small molecule, exerts potent anti-inflammatory and chondroprotective effects through the activation of ROS/ERK/Nrf2 signaling pathways in human Osteoarthritis chondrocytes. [21]
-
Anti-inflammatory properties of wogonin via several signaling pathways. (No URL available in search results)[22]
-
Potential Therapeutic Effects and Bioavailability of Wogonin, the Flavone of Baikal Skullcap. (No URL available in search results)[23]
-
Simple and Rapid Method for Wogonin Preparation and Its Biotransformation. [24]
-
Immunotoxicity and Anti-Inflammatory Characterizations of Prenylated Flavonoids—The Lipophilic 7-O-Terpenylated Wogonin. [25]
-
Purification of baicalin and wogonoside from Scutellaria baicalensis extracts by macroporous resin adsorption chromatography. [7]
-
Chemical Influence of Scutellaria baicalensis—Coptis chinensis Pair on the Extraction Efficiencies of Flavonoids and Alkaloids at Different Extraction Times and Temperatures. [26]
-
Separation and purification of baicalin and wogonoside from the Chinese medicinal plant Scutellaria baicalensis Georgi by high-speed counter-current chromatography. [8]
-
Optimization of Baicalin, Wogonoside, and Chlorogenic Acid Water Extraction Process from the Roots of Scutellariae Radix and Lonicerae japonicae Flos Using Response Surface Methodology (RSM). [6]
-
Different extraction pretreatments significantly change the flavonoid contents of Scutellaria baicalensis. [5]
-
5,7-Dihydroxy-8-methoxyflavone from Tetracera indica. [27]
-
Simple and Rapid Method for Wogonin Preparation and Its Biotransformation. [28]
-
Separation and purification of baicalin and wogonoside from the Chinese medicinal plant Scutellaria baicalensis Georgi by high-s. (No URL available in search results)[9]
-
Anticancer Potential of Wogonin: A Comprehensive Treatise. [29]
-
Deglycosylation of wogonoside enhances its anticancer potential. [13]
-
Wogonoside promotes apoptosis and ER stress in human gastric cancer cells by regulating the IRE1α pathway. [16]
-
Flavonoid wogonin from medicinal herb is neuroprotective by inhibiting inflammatory activation of microglia. [17]
-
Wogonin, a bioactive flavonoid in herbal tea, inhibits inflammatory cyclooxygenase-2 gene expression in human lung epithelial cancer cells. [30]
-
Therapeutic Potential of Wogonin: A Naturally Occurring Flavonoid. [18]
Sources
- 1. Wogonin, as a potent anticancer compound: From chemistry to cellular interactions - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The Therapeutic Potential of Wogonin Observed in Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Wogonoside displays anti-inflammatory effects through modulating inflammatory mediator expression using RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
- 5. Different extraction pretreatments significantly change the flavonoid contents of Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. Purification of baicalin and wogonoside from Scutellaria baicalensis extracts by macroporous resin adsorption chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Separation and purification of baicalin and wogonoside from the Chinese medicinal plant Scutellaria baicalensis Georgi by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. tautobiotech.com [tautobiotech.com]
- 10. Large-scale separation of baicalin and wogonoside from Scutellaria baicalensis Georgi by the combination of pH-zone-refining and conventional counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. Deglycosylation of wogonoside enhances its anticancer potential - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Deglycosylation of wogonoside enhances its anticancer potential - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. Wogonoside inhibits inflammatory cytokine production in lipopolysaccharide-stimulated macrophage by suppressing the activation of the JNK/c-Jun signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Anticancer effects of wogonin in both estrogen receptor-positive and -negative human breast cancer cell lines in vitro and in nude mice xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Wogonoside promotes apoptosis and ER stress in human gastric cancer cells by regulating the IRE1α pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Flavonoid wogonin from medicinal herb is neuroprotective by inhibiting inflammatory activation of microglia - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. Therapeutic Potential of Wogonin: A Naturally Occurring Flavonoid - PMC [pmc.ncbi.nlm.nih.gov]
- 19. Wogonin and its analogs for the prevention and treatment of cancer: A systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. researchgate.net [researchgate.net]
- 21. Wogonin, a plant derived small molecule, exerts potent anti-inflammatory and chondroprotective effects through the activation of ROS/ERK/Nrf2 signaling pathways in human Osteoarthritis chondrocytes - PMC [pmc.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. clinmedjournals.org [clinmedjournals.org]
- 24. Simple and Rapid Method for Wogonin Preparation and Its Biotransformation [mdpi.com]
- 25. Immunotoxicity and Anti-Inflammatory Characterizations of Prenylated Flavonoids—The Lipophilic 7-O-Terpenylated Wogonin - PMC [pmc.ncbi.nlm.nih.gov]
- 26. mdpi.com [mdpi.com]
- 27. 5,7-Dihydroxy-8-methoxyflavone from Tetracera indica - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. Simple and Rapid Method for Wogonin Preparation and Its Biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
- 29. Anticancer Potential of Wogonin: A Comprehensive Treatise - PMC [pmc.ncbi.nlm.nih.gov]
- 30. Wogonin, a bioactive flavonoid in herbal tea, inhibits inflammatory cyclooxygenase-2 gene expression in human lung epithelial cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
